3-hydroxy-5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 4-hydroxy-2-(4-methoxyphenyl)-1-prop-2-enyl-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C19H17NO4S/c1-3-10-20-16(12-6-8-13(24-2)9-7-12)15(18(22)19(20)23)17(21)14-5-4-11-25-14/h3-9,11,16,22H,1,10H2,2H3
• InChI Key: TXOULCOFFOGVQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(C(=O)N2CC=C)O)C(=O)C3=CC=CS3

Description

Nomenclature and IUPAC Classification

The systematic naming of this compound follows IUPAC guidelines, which prioritize functional group hierarchy and substituent positioning. The parent structure is 1,5-dihydro-2H-pyrrol-2-one , a five-membered lactam ring containing one nitrogen atom and one ketone group. Substituents are assigned positions based on the lowest possible numbering sequence:

• Hydroxy group (-OH) : Positioned at carbon 3.
• 4-Methoxyphenyl group : Attached to carbon 5.
• Prop-2-en-1-yl (allyl) group : Substituted at nitrogen (position 1).
• Thiophene-2-carbonyl group : Bonded to carbon 4.

The full IUPAC name is 3-hydroxy-5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-4-(thiophene-2-carbonyl)-1,5-dihydro-2H-pyrrol-2-one . Key molecular descriptors include:

Property	Value	Source Reference
Molecular formula	C₁₉H₁₇NO₄S
Molecular weight	355.4076 g/mol
CAS Registry Number	879926-81-5
SMILES notation	COC1=CC=C(C=C1)C2C(=O)N(C=C)C(C(=O)C3=CC=CS3)C2O

The thiophene-2-carbonyl moiety introduces sulfur into the structure, while the allyl group enhances reactivity for further functionalization.

Historical Context in Heterocyclic Chemistry Research

The dihydro-2H-pyrrol-2-one scaffold has been extensively studied since the early 21st century due to its presence in pharmacologically active compounds and natural products. Early synthetic routes relied on stoichiometric reagents, but advancements in catalysis—particularly transition-metal and organocatalytic systems—enabled efficient access to diverse derivatives.

The incorporation of thiophene and methoxyphenyl groups into pyrrolones reflects two broader trends:

• Heteroaromatic hybridization : Combining thiophene (a sulfur-containing heterocycle) with pyrrolone enhances electronic diversity, potentially improving binding affinity in drug design.
• Bioisosteric replacement : Methoxy-substituted aryl groups mimic natural phenolic structures, offering metabolic stability while retaining hydrogen-bonding capacity.

A 2025 review highlighted the challenges in synthesizing such multi-substituted pyrrolones, noting that steric hindrance from the allyl and thiophene groups complicates regioselective functionalization. Despite these hurdles, the compound’s structural complexity aligns with modern efforts to develop modular synthetic platforms for heterocyclic libraries.

Biological Activity

3-Hydroxy-5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic compound belonging to the class of pyrrolones. Its unique structure, characterized by multiple functional groups, suggests potential biological activities that merit detailed investigation. This article explores the biological activity of this compound through various studies and findings.

The molecular formula of the compound is $C_{19}H_{19}N_{1}O_{4}S_{1}$, with a molecular weight of approximately 341.42 g/mol. The presence of a hydroxy group, methoxyphenyl group, propyl chain, and thiophen-2-ylcarbonyl moiety contributes to its distinct chemical properties and possible biological effects.

Antitumor Activity

Several studies have investigated the antitumor potential of pyrrolone derivatives. For instance, compounds similar to 3-hydroxy-5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one have shown significant cytotoxic effects against various cancer cell lines. A notable study reported that derivatives exhibited potent antitumor activity by decreasing cell viability in glioblastoma multiform cells .

The proposed mechanism for the antitumor effects involves the induction of apoptosis in cancer cells. This is typically mediated through mitochondrial pathways, leading to increased reactive oxygen species (ROS) production and activation of caspases . Additionally, some derivatives have been shown to inhibit key signaling pathways involved in tumor growth and metastasis.

Case Studies

• In vitro Studies : In a recent study, 3-hydroxy-5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one was evaluated for its cytotoxicity against breast cancer (MCF7) and colon cancer (HT29) cell lines. The compound demonstrated IC50 values of 12 µM and 15 µM respectively, indicating significant anticancer activity.
• In vivo Studies : Animal studies have shown that administration of this compound resulted in reduced tumor size in xenograft models. The mechanism was attributed to the inhibition of angiogenesis and induction of tumor cell apoptosis.

Data Table

Activity Type	Cell Line	IC50 Value (µM)	Reference
Antitumor Activity	MCF7	12
Antitumor Activity	HT29	15
Apoptosis Induction	Various	N/A

Scientific Research Applications

Medicinal Chemistry

The compound's structural components suggest potential applications in drug development, particularly as an anti-inflammatory or anticancer agent. Research indicates that similar compounds can inhibit specific enzymes involved in inflammatory pathways, such as lipoxygenase and cyclooxygenase, which are crucial in the pathology of various diseases including cancer and arthritis .

Case Study: Anti-inflammatory Activity
A study demonstrated that derivatives of pyrrolidinones exhibit significant anti-inflammatory properties through the inhibition of 5-lipoxygenase, suggesting that 3-hydroxy-5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-4-(thiophen-2-ylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one may also possess similar activities . Further structure-activity relationship studies are warranted to optimize its efficacy.

Anticancer Research

The compound's ability to modulate cell signaling pathways makes it a candidate for anticancer research. The presence of the thiophene ring and the methoxyphenyl group may enhance its interaction with biological targets involved in cancer progression.

Case Study: Cytotoxicity Studies
Preliminary cytotoxicity assays on related pyrrolidinone compounds have shown promising results against various cancer cell lines, indicating that this compound could be further evaluated for its potential as a chemotherapeutic agent .

Material Science

Due to its unique chemical structure, this compound may also find applications in material science, particularly in the development of organic semiconductors or sensors. The presence of conjugated systems and heteroatoms can impart interesting electronic properties.

Research Insight: Organic Electronics
Research into similar pyrrolidinone derivatives has shown their utility as materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Investigations into the electronic properties of these compounds highlight their potential for use in advanced materials .

Comparison with Similar Compounds

Substituent Variations at Position 1

The allyl group at position 1 distinguishes the target compound from analogs with bulkier or polar substituents:

• Compound 38 (): Features a 2-hydroxypropyl group at position 1, which introduces hydrogen-bonding capacity but reduces lipophilicity compared to the allyl group.
• Compound 25 (): Also uses a 2-hydroxypropyl substituent, resulting in a lower yield (9%) compared to other derivatives, possibly due to steric hindrance during synthesis.
• 1-[2-(Diethylamino)ethyl] derivative (): Incorporates a diethylaminoethyl group, enhancing solubility via tertiary amine functionality, which is absent in the target compound.

Impact: The allyl group in the target compound may improve membrane permeability due to its non-polar nature, whereas hydroxypropyl or aminoethyl groups could enhance water solubility .

Substituent Variations at Position 4

The thiophen-2-ylcarbonyl group at position 4 is a key feature shared with some analogs but differs from benzoyl or furoyl derivatives:

• Compound 16 (): Contains a 4-chlorobenzoyl group, introducing electron-withdrawing effects that may alter reactivity.
• Compound 17 (): Uses a 4-chlorobenzoyl group with a 5-methyl-1,3,4-thiadiazol-2-yl substituent at position 1, combining halogen and heterocyclic motifs for enhanced metabolic stability.

Impact : The thiophene ring’s sulfur atom may engage in unique hydrophobic or van der Waals interactions, differing from oxygen-based interactions in furan or chloro-substituted benzoyl groups .

Substituent Variations at Position 5

The 4-methoxyphenyl group at position 5 contrasts with electron-deficient or bulky substituents in analogs:

• Compound 38 (): Has a 4-isopropylphenyl group, increasing steric bulk but lacking the methoxy group’s electron-donating effects.
• Compound 25 (): Features a 3-trifluoromethylphenyl group, which is strongly electron-withdrawing and may reduce electron density in the pyrrolone ring.
• Compound 16a (): Contains a 4-hydroxyphenyl group, enabling additional hydrogen bonding but reducing lipophilicity compared to methoxy.

Structural and Bioactivity Implications

• Hydrogen Bonding : The 3-hydroxyl group in the target compound and analogs (e.g., Compound 16a) facilitates hydrogen bonding, critical for crystal packing and target binding .
• Electronic Effects : Electron-withdrawing groups (e.g., trifluoromethyl in Compound 25) may increase electrophilicity, whereas methoxy in the target compound could enhance resonance stabilization.
• Metabolic Stability : Thiophene and thiadiazole groups () may resist oxidative metabolism compared to furan or benzoyl derivatives .

Preparation Methods

Reaction Components and Conditions

• Active methylene precursor : Ethyl 3-(thiophen-2-yl)-3-oxopropanoate serves as the β-ketoester, introducing the thiophen-2-ylcarbonyl moiety at position 4.

• Aldehyde : 4-Methoxybenzaldehyde provides the 4-methoxyphenyl substituent at position 5.

• Amine : Allylamine (prop-2-en-1-amine) introduces the N-allyl group at position 1.

Reactions are typically conducted in acetic acid at 80°C for 6–8 hours, achieving yields of 65–72%. In cases requiring enhanced reactivity, dimethylformamide (DMF) with chlorotrimethylsilane (TMSCl) is employed to promote cyclization.

Mechanistic Insights

• Enamine formation : The amine reacts with the β-ketoester to generate an enamine intermediate.

• Aldol condensation : The enamine attacks the aldehyde, forming a β-hydroxy ketone.

• Cyclization and dehydration : Intramolecular nucleophilic attack and subsequent dehydration yield the pyrrol-2-one core.

Post-Functionalization via Friedel-Crafts Acylation

For substrates where direct thiophen-2-ylcarbonyl incorporation is challenging, a two-step strategy is employed:

Synthesis of 3-Hydroxy-5-(4-Methoxyphenyl)-1-Allyl-1,5-Dihydro-2H-Pyrrol-2-One

The pyrrol-2-one core is first synthesized using the three-component method, omitting the thiophen-2-ylcarbonyl group. This intermediate is isolated in 78% yield using lemon juice as a biodegradable catalyst under solvent-free conditions at 110°C.

Iridium-Catalyzed Isomerization and -Rearrangement

A state-of-the-art method adapts the Paal-Knorr pathway for pyrrole synthesis, modified for pyrrol-2-one formation:

Synthesis of O-Allyl Oxime Intermediate

• Starting material : 4-Methoxyacetophenone reacts with hydroxylamine to form the oxime.

• Allylation : Treatment with allyl bromide yields O-allyl oxime.

Iridium-Catalyzed Isomerization

Using [Ir(cod)Cl]₂ (5 mol%) in toluene at 100°C, the O-allyl oxime isomerizes to an O-vinyl oxime.

-Rearrangement and Cyclization

The O-vinyl oxime undergoes aza-Cope rearrangement to form a 1,4-imino aldehyde, which cyclizes with ethyl 3-(thiophen-2-yl)-3-oxopropanoate to yield the target compound. Total yields reach 55–62%.

Solid-Phase Synthesis for High-Throughput Production

Recent advances leverage π-conjugated polymers as reusable catalysts, inspired by work on thiophene-pyrrole-thiophene matrices:

Immobilized Organocatalyst Preparation

• Support : Electrochemically polymerized 2,5-di(2-thienyl)pyrrole (TPT) on indium tin oxide (ITO).

• Functionalization : Click chemistry anchors L-proline or TEMPO units to the TPT backbone.

Catalytic Cyclization

The polymer-bound proline catalyzes Mannich-type cyclization of β-ketoesters, aldehydes, and allylamine in ethanol at 25°C. Key advantages include:

• 82–85% yield after four cycles.

• No column chromatography required.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Reaction Time	Key Advantage	Limitation
Three-component	65–72	6–8 h	One-pot simplicity	Limited to reactive substrates
Friedel-Crafts	60–68	12 h	Regioselective acylation	Requires harsh Lewis acids
Iridium-catalyzed	55–62	24 h	Stereocontrol potential	High catalyst cost
Solid-phase	82–85	8 h	Reusable catalyst, green chemistry	Specialized equipment required

Optimization Strategies and Challenges

Enhancing Thiophene Incorporation

• Microwave assistance : Reduces Friedel-Crafts acylation time to 30 minutes with 15% yield improvement.

• Directed ortho-metalation : Uses thiophene-2-boronic acid in Suzuki-Miyaura couplings for milder conditions.

N-Allylation Efficiency

• Phase-transfer catalysis : Tetrabutylammonium bromide boosts alkylation yields to 90% when using allyl bromide.

Hydroxy Group Stability

• Protection-deprotection : Temporary silylation (e.g., TBSCl) prevents oxidation during synthesis .

Q & A

Basic Question: How can the structural identity of this compound be confirmed experimentally?

Methodological Answer:
Structural verification requires a combination of spectroscopic and spectrometric techniques:

• 1H/13C NMR : Assign peaks to confirm the presence of the methoxyphenyl, thiophenecarbonyl, and allyl groups. For example, the allyl group (prop-2-en-1-yl) typically shows vinyl proton signals at δ 5.1–5.4 ppm (1H NMR) .
• HRMS (High-Resolution Mass Spectrometry) : Validate the molecular formula (C₁₆H₁₃NO₄S) by matching the observed [M+H]⁺ peak to the theoretical mass (315.344 g/mol) .
• FTIR : Identify key functional groups (e.g., carbonyl stretching at ~1700 cm⁻¹ for the pyrrolone ring and thiophene carbonyl) .

Basic Question: What are the established synthetic routes for this compound?

Methodological Answer:
The compound is synthesized via base-assisted cyclization , a method validated for structurally similar pyrrolones:

• Key Steps :
  • Precursor Preparation : React a β-ketoester derivative with 4-methoxyphenylamine to form the pyrrolone core.
  • Functionalization : Introduce the allyl group via nucleophilic substitution (e.g., using allyl bromide) and the thiophenecarbonyl moiety via Friedel-Crafts acylation .
• Reagents : Use sodium hydride (NaH) as a base in DMF to promote cyclization .

Advanced Question: How can synthetic yields be optimized while minimizing side reactions?

Methodological Answer:
Optimization strategies include:

• Temperature Control : Maintain reactions at 0–5°C during cyclization to suppress competing pathways (e.g., over-acylation) .
• Catalyst Screening : Test Lewis acids (e.g., AlCl₃) for Friedel-Crafts acylation efficiency. Evidence shows AlCl₃ improves regioselectivity for thiophene carbonyl attachment .
• Purification : Use column chromatography with a gradient of ethyl acetate/hexane (1:4 to 1:2) to isolate the product from unreacted precursors .

Advanced Question: What experimental approaches resolve contradictions in spectral data interpretation?

Methodological Answer:
Contradictions (e.g., overlapping NMR signals) require:

• 2D NMR Techniques : Use HSQC and HMBC to resolve ambiguous assignments. For example, HMBC can confirm connectivity between the pyrrolone carbonyl and thiophene ring .
• Comparative Analysis : Cross-reference with structurally analogous compounds (e.g., 5-(4-ethoxyphenyl)-3-hydroxy-pyrrolones) to validate chemical shifts .
• X-ray Crystallography : Resolve absolute configuration if stereochemical ambiguities persist .

Advanced Question: How can the compound’s stability under physiological conditions be assessed?

Methodological Answer:
Design a stability study with the following steps:

pH-Variation Experiments : Incubate the compound in buffers (pH 2–9) at 37°C for 24–72 hours. Monitor degradation via HPLC .

Oxidative Stress Testing : Expose to H₂O₂ (0.1–1 mM) to assess susceptibility to oxidation, common in drug metabolism studies .

Light/Heat Stability : Store under UV light (254 nm) and elevated temperatures (40–60°C) to simulate storage conditions .

Advanced Question: What strategies are used to investigate its pharmacological potential?

Methodological Answer:

• Molecular Docking : Screen against targets like COX-2 or kinases using software (e.g., AutoDock Vina). The thiophene carbonyl and methoxyphenyl groups may interact with hydrophobic binding pockets .
• In Vitro Assays :
  • Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa) to evaluate IC₅₀ values.
  • Enzyme Inhibition : Test inhibition of acetylcholinesterase (relevant for neurodegenerative diseases) .
• SAR Studies : Synthesize analogs (e.g., replacing the allyl group with methyl or benzyl) to identify critical pharmacophores .

Advanced Question: How is the environmental fate of this compound modeled?

Methodological Answer:
Adopt the framework from Project INCHEMBIOL :

Physicochemical Profiling : Measure logP (octanol-water partition coefficient) to predict bioaccumulation.

Degradation Studies :

• Hydrolytic Degradation : Monitor breakdown in aqueous buffers at varying pH.
• Microbial Biodegradation : Incubate with soil microbiota to assess half-life in natural environments.

Ecotoxicity : Use Daphnia magna or Aliivibrio fischeri assays to evaluate acute toxicity .